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Cat. No.: B1262869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed framework for an experimental in vivo model to

investigate the therapeutic potential of N-Trans-Sinapoyltyramine, a naturally occurring

phenolic amide with known antioxidant, anti-inflammatory, and neuroprotective properties. The

proposed primary model is the lipopolysaccharide (LPS)-induced neuroinflammation model in

rodents, which is well-established and relevant for studying the anti-inflammatory and

neuroprotective effects of novel compounds. An alternative model of amyloid-beta (Aβ)-induced

cognitive impairment is also briefly described.

Experimental Model: Lipopolysaccharide (LPS)-
Induced Neuroinflammation
This model is used to mimic the acute neuroinflammatory conditions observed in various

neurological disorders. Systemic administration of LPS, a component of the outer membrane of

Gram-negative bacteria, triggers a robust inflammatory response in the brain, characterized by

the activation of microglia and astrocytes, and the production of pro-inflammatory cytokines.[1]

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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